N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(4-methylpiperazin-1-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C11H17N3OS/c1-13-4-6-14(7-5-13)12-11(15)9-10-3-2-8-16-10/h2-3,8H,4-7,9H2,1H3,(H,12,15)
• InChI Key: LUNGWKVOKYMLJB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)CC2=CC=CS2
• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol

Description

N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide, also known as TAPI-1, is a small molecule inhibitor that has been widely used in scientific research. TAPI-1 was first synthesized in 2001 by researchers at the University of California, San Francisco. Since then, it has been extensively studied for its ability to inhibit metalloproteases, which are enzymes that play a critical role in a variety of physiological processes.

Mechanism of Action

N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide inhibits metalloproteases by binding to the active site of the enzyme and preventing it from cleaving its substrate. The thienylacetamide group of N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide interacts with the zinc ion in the active site, while the piperazine group interacts with the S1' subsite of the enzyme. This results in a conformational change in the enzyme that prevents it from binding to its substrate.
Biochemical and Physiological Effects:
N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the shedding of several cell surface proteins, including TNF-alpha, EGFR ligands, and L-selectin. This has led to interest in N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide as a potential therapeutic agent for diseases such as cancer and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide is its specificity for metalloproteases, which allows for targeted inhibition of these enzymes. However, N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide has been shown to have off-target effects on other enzymes, such as caspases, which can complicate data interpretation. Additionally, N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide. One area of interest is the development of more potent and selective metalloprotease inhibitors based on the structure of N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide. Another area of interest is the use of N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide as a tool to study the role of metalloproteases in various physiological processes. Finally, there is interest in the potential therapeutic applications of N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide, particularly in the treatment of cancer and inflammation.
In conclusion, N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide is a small molecule inhibitor that has been extensively studied for its ability to inhibit metalloproteases. It has a variety of biochemical and physiological effects and has been used as a tool to study the role of metalloproteases in various processes. While there are limitations to its use in certain experiments, N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide remains an important tool in scientific research with potential therapeutic applications.

Scientific Research Applications

N-(4-methyl-1-piperazinyl)-2-(2-thienyl)acetamide has been used extensively in scientific research to study the role of metalloproteases in various physiological processes. It has been shown to inhibit the activity of several metalloproteases, including ADAM17, MMP-2, MMP-9, and MMP-14. These enzymes are involved in a variety of processes, including cell migration, proliferation, and apoptosis, making them attractive targets for drug development.